Cas no 1436238-97-9 (4-[[Cyano(2-fluoro-5-methylphenyl)amino]methyl]-N-methyl-2-thiazoleacetamide)
4-[[Cyano(2-fluoro-5-methylphenyl)amino]methyl]-N-methyl-2-thiazoleacetamide Chemical and Physical Properties
Names and Identifiers
-
- 4-[[Cyano(2-fluoro-5-methylphenyl)amino]methyl]-N-methyl-2-thiazoleacetamide
-
- Inchi: 1S/C15H15FN4OS/c1-10-3-4-12(16)13(5-10)20(9-17)7-11-8-22-15(19-11)6-14(21)18-2/h3-5,8H,6-7H2,1-2H3,(H,18,21)
- InChI Key: MPDZFOJQFDEBPO-UHFFFAOYSA-N
- SMILES: S1C=C(CN(C#N)C2=CC(C)=CC=C2F)N=C1CC(NC)=O
Experimental Properties
- Density: 1.326±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 587.4±50.0 °C(Predicted)
- pka: 15.54±0.46(Predicted)
4-[[Cyano(2-fluoro-5-methylphenyl)amino]methyl]-N-methyl-2-thiazoleacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26605180-1.0g |
1436238-97-9 | 1g |
$0.0 | 2023-04-26 | |||
| Enamine | EN300-26605180-0.05g |
2-(4-{[cyano(2-fluoro-5-methylphenyl)amino]methyl}-1,3-thiazol-2-yl)-N-methylacetamide |
1436238-97-9 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
4-[[Cyano(2-fluoro-5-methylphenyl)amino]methyl]-N-methyl-2-thiazoleacetamide Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 4-[[Cyano(2-fluoro-5-methylphenyl)amino]methyl]-N-methyl-2-thiazoleacetamide
Professional Introduction to Compound with CAS No. 1436238-97-9 and Product Name: 4-[[Cyano(2-fluoro-5-methylphenyl)amino]methyl]-N-methyl-2-thiazoleacetamide
The compound with the CAS number 1436238-97-9 and the product name 4-[[Cyano(2-fluoro-5-methylphenyl)amino]methyl]-N-methyl-2-thiazoleacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural features of this molecule, particularly the presence of a thiazoleacetic acid moiety and a fluorinated aromatic ring, make it a promising candidate for further investigation.
In recent years, there has been a growing interest in the development of novel therapeutic agents that target various diseases, including cancer, inflammation, and infectious diseases. The compound in question has been studied for its pharmacological properties, which include its ability to interact with biological targets such as enzymes and receptors. The cyano group and the methyl substitution on the thiazoleacetamide backbone contribute to its unique chemical properties, which may enhance its binding affinity and selectivity.
One of the most intriguing aspects of this compound is its potential role in modulating biological pathways associated with disease progression. For instance, studies have suggested that molecules containing a thiazole core may exhibit anti-inflammatory and anti-proliferative effects. The presence of a fluorine atom in the aromatic ring further enhances its bioactivity by improving metabolic stability and lipophilicity. These characteristics make it an attractive scaffold for designing new drugs that can be more effective and have fewer side effects compared to existing treatments.
Recent research has also highlighted the importance of understanding the mechanisms of action of such compounds. In vitro studies have shown that 4-[[Cyano(2-fluoro-5-methylphenyl)amino]methyl]-N-methyl-2-thiazoleacetamide can interact with specific proteins involved in cellular signaling pathways. For example, it has been observed to inhibit the activity of certain kinases, which are key enzymes in cancer cell proliferation. This finding is particularly significant because kinases are often overactive in tumor cells, making them ideal targets for therapeutic intervention.
The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the cyano group and the fluorinated aromatic ring necessitates specialized synthetic techniques, such as nucleophilic substitution reactions and cross-coupling reactions. Advanced analytical methods, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), are employed to confirm the structural integrity of the final product.
In addition to its potential therapeutic applications, this compound has also been explored for its agrochemical properties. Certain derivatives of thiazoleacetic acid have shown promise as herbicides and fungicides due to their ability to disrupt microbial growth. While further research is needed to fully understand these effects, preliminary data suggest that compounds like 4-[[Cyano(2-fluoro-5-methylphenyl)amino]methyl]-N-methyl-2-thiazoleacetamide could play a role in sustainable agriculture by providing new solutions for crop protection.
The development of novel pharmaceuticals is often a lengthy and complex process, requiring extensive testing to ensure safety and efficacy. Clinical trials are conducted in multiple phases to evaluate the compound's pharmacokinetics, pharmacodynamics, and potential side effects. The results from these trials provide valuable insights into how the drug behaves within the human body and help determine its optimal dosage and administration route.
One of the challenges in drug development is predicting how a compound will behave in vivo based on its chemical structure. Computational modeling techniques have become increasingly important in this regard, allowing researchers to simulate interactions between the drug and biological targets before conducting expensive wet-lab experiments. These models can help identify potential issues early in the development process, saving time and resources.
The future prospects for this compound are promising, with ongoing research aimed at identifying new applications and improving its efficacy. Collaborative efforts between academic institutions, pharmaceutical companies, and regulatory agencies are essential for advancing this field. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists can accelerate the discovery of new drugs that address unmet medical needs.
In conclusion, 4-[[Cyano(2-fluoro-5-methylphenyl)amino]methyl]-N-methyl-2-thiazoleacetamide (CAS No. 1436238-97-9) represents a significant contribution to pharmaceutical chemistry. Its unique structural features make it a versatile molecule with potential applications in medicine and agriculture. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for improving human health and well-being.
1436238-97-9 (4-[[Cyano(2-fluoro-5-methylphenyl)amino]methyl]-N-methyl-2-thiazoleacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)